Cas no 89825-36-5 (hexahydrofuro3,2-bfuran-3,6-diol)

Hexahydrofuro[3,2-b]furan-3,6-diol is a bicyclic furan derivative characterized by its saturated furan rings and dual hydroxyl functional groups. This compound exhibits high reactivity due to its strained ring system and polar hydroxyl groups, making it a valuable intermediate in organic synthesis. Its rigid molecular structure contributes to stereochemical control in asymmetric reactions, while the hydroxyl groups enable further functionalization, such as esterification or etherification. The compound's stability under mild conditions and compatibility with diverse reaction environments enhance its utility in pharmaceutical and fine chemical applications. Its potential as a chiral building block further underscores its significance in stereoselective synthesis.

hexahydrofuro3,2-bfuran-3,6-diol structure

89825-36-5 structure

Product Name:hexahydrofuro3,2-bfuran-3,6-diol

CAS No:89825-36-5

MF:C₆H₁₀O₄

MW:146.141202449799

MDL:MFCD00128272

CID:3048477

PubChem ID:99937

Update Time:2025-06-27

hexahydrofuro3,2-bfuran-3,6-diol Chemical and Physical Properties

Names and Identifiers

- hexahydrofuro[3,2-b]furan-3,6-diol
- hexahydrofuro3,2-bfuran-3,6-diol
- 641-74-7
- BCP13451
- DB-054788
- SY003633
- 211-374-1
- D-Iditol, 1,4:3,6-dianhydro-
- 1,4:3,6-Dianhydromannitol
- D-Sorbitol, 1,4:3,6-dianhydro
- D-Isosorbide; Dianhydro-D-glucitol;Dianhydrosorbitol
- EN300-20516
- DB-054622
- NSC-231906
- 1,4-3,6-Dianhydromannitol
- Mannitol, 1,4:3,6-dianhydro-
- Hexahydro-furo[3,2-b]furan-3,6-diol
- NSC270938
- (3R,3aR,6R,6aR)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol
- Mannitol,1,4:3,6-dianhydro-
- SCHEMBL244589
- NSC231906
- 89825-36-5
- SY263338
- NSC 270938
- Oprea1_439690
- DTXSID801031676
- NS00079670
- MFCD10698761
- EINECS 211-374-1
- CS-11040
- 28218-68-0
- CS-0077330
- 2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol
- NSC-270938
- 28948-16-5
- MFCD32202826
- D-Mannitol,4:3,6-dianhydro-
- (3S,3aR,6S)-Hexahydrofuro[3,2-b]furan-3,6-diol
- EINECS 248-906-7
- AKOS009031419
- MDL： MFCD00128272
- Inchi： 1S/C6H10O4/c7-3-1-9-6-4(8)2-10-5(3)6/h3-8H,1-2H2
- InChI Key： KLDXJTOLSGUMSJ-UHFFFAOYSA-N
- SMILES： O1CC(C2C1C(CO2)O)O

Computed Properties

Exact Mass: 146.05790880Da
Monoisotopic Mass: 146.05790880Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 58.9Å²

hexahydrofuro3,2-bfuran-3,6-diol Pricemore >>

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